![molecular formula C29H27N3O3 B6247982 6-[1-({[1,1'-biphenyl]-4-yl}methyl)-1H-indazole-7-amido]spiro[3.3]heptane-2-carboxylic acid CAS No. 2379271-71-1](/img/no-structure.png)
6-[1-({[1,1'-biphenyl]-4-yl}methyl)-1H-indazole-7-amido]spiro[3.3]heptane-2-carboxylic acid
Overview
Description
6-[1-({[1,1'-biphenyl]-4-yl}methyl)-1H-indazole-7-amido]spiro[3.3]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C29H27N3O3 and its molecular weight is 465.5. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the spiro[3.3]heptane ring system followed by the attachment of the indazole and biphenyl moieties. The carboxylic acid group is introduced at the final stage of the synthesis.", "Starting Materials": [ "4-bromobenzyl alcohol", "1H-indazole-7-carboxylic acid", "1,1'-biphenyl-4-carboxaldehyde", "ethyl acetoacetate", "sodium hydride", "triethylamine", "palladium on carbon", "hydrogen gas", "N,N-dimethylformamide", "diisopropylethylamine", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "3-(dimethylamino)propylamine", "2,2,6,6-tetramethylpiperidine-1-oxyl", "acetic acid", "dichloromethane", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 4-(bromomethyl)benzyl alcohol by reacting 4-bromobenzyl alcohol with sodium hydride in dry DMF.", "Step 2: Synthesis of ethyl 2-(4-(bromomethyl)phenyl)-3-oxobutanoate by reacting ethyl acetoacetate with the bromomethylbenzyl alcohol in the presence of triethylamine.", "Step 3: Synthesis of spiro[3.3]heptane-2,5-dione by cyclization of the ethyl ester with sodium hydride in DMF.", "Step 4: Synthesis of 6-(1H-indazol-7-yl)spiro[3.3]heptane-2-carboxylic acid by reacting spiro[3.3]heptane-2,5-dione with 1H-indazole-7-carboxylic acid in the presence of diisopropylethylamine and N,N'-dicyclohexylcarbodiimide.", "Step 5: Synthesis of 6-[1-({[1,1'-biphenyl]-4-yl}methyl)-1H-indazole-7-amido]spiro[3.3]heptane-2-carboxylic acid by reacting 6-(1H-indazol-7-yl)spiro[3.3]heptane-2-carboxylic acid with 1,1'-biphenyl-4-carboxaldehyde and 3-(dimethylamino)propylamine in the presence of N,N-dimethylformamide and N-hydroxysuccinimide.", "Step 6: Reduction of the nitroxide group to the amine using palladium on carbon and hydrogen gas in acetic acid.", "Step 7: Purification of the compound by column chromatography using dichloromethane/methanol/water as the eluent." ] } | |
CAS RN |
2379271-71-1 |
Product Name |
6-[1-({[1,1'-biphenyl]-4-yl}methyl)-1H-indazole-7-amido]spiro[3.3]heptane-2-carboxylic acid |
Molecular Formula |
C29H27N3O3 |
Molecular Weight |
465.5 |
Purity |
95 |
Origin of Product |
United States |
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